Cas no 2227702-45-4 (rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227702-45-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5831827
• PubChem ID: 165624951
• Update Time: 2025-06-09

rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1780792
• 2227702-45-4

• Inchi： 1S/C9H12N2O2/c1-5-3-8(11(2)10-5)6-4-7(6)9(12)13/h3,6-7H,4H2,1-2H3,(H,12,13)/t6-,7-/m1/s1
• InChI Key： YJCHLTHIKRGZRM-RNFRBKRXSA-N
• SMILES： OC([C@@H]1C[C@H]1C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227702-45-4)

The compound rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2227702-45-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate stereochemistry and heterocyclic framework, has garnered considerable attention due to its potential applications in drug discovery and development. The unique structural features of this compound, including its cyclopropane ring and pyrazole moiety, contribute to its distinct pharmacological properties and make it a promising candidate for further investigation.

At the core of this compound's appeal lies its chiral architecture. The racemic mixture (rac-(1R,2R)) configuration ensures a balanced representation of both enantiomers, which is crucial for optimizing pharmacological activity while minimizing adverse effects. The cyclopropane ring, a well-known pharmacophore in medicinal chemistry, introduces rigidity to the molecular structure, enhancing binding affinity to biological targets. This feature is particularly valuable in the design of enzyme inhibitors and receptor modulators. Additionally, the 1,3-dimethyl-1H-pyrazol-5-yl substituent adds another layer of complexity, influencing both the electronic properties and solubility profile of the compound.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid. Molecular docking studies have revealed potential interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These findings align with emerging research trends that emphasize the importance of structure-based drug design in developing novel therapeutics.

The synthesis of this compound presents unique challenges due to its stereochemical complexity. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve the desired configuration. However, recent innovations in asymmetric synthesis have provided more efficient and scalable methods for producing enantiomerically pure forms of this molecule. These advancements not only improve yield but also reduce costs associated with purification and isolation.

In the realm of medicinal biology, rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid has shown promise as a scaffold for developing novel therapeutic agents. Its structural motifs are reminiscent of known bioactive compounds that exhibit anti-inflammatory, antiviral, and anticancer properties. Preclinical studies have begun to explore its potential in modulating key signaling pathways involved in disease progression. The pyrazole ring, in particular, has been extensively studied for its role in inhibiting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are central mediators of inflammation.

The cyclopropane moiety further enhances the drug-like properties of this compound by improving metabolic stability and oral bioavailability. This is particularly important for therapeutic agents that require prolonged circulation within the body to exert their effects. Additionally, the dimethyl substituents on the pyrazole ring contribute to lipophilicity, optimizing membrane permeability for better cellular uptake.

As research continues to uncover new applications for rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory discoveries into clinical candidates by leveraging cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence-driven drug design platforms.

The future prospects for this compound are bright, with ongoing investigations focusing on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying key functional groups while maintaining the core scaffold integrity, rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid holds significant potential as a lead compound for novel therapeutics targeting a wide range of diseases.

In conclusion, rac-(1R,2R)-2-(1,3-dimethyl-1H-pyrazol-5-y lcyclopropane - 1 - carbox ylic acid (CAS No. 2227702 - 45 - 4) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features combined with promising preclinical data position it as a valuable asset in the quest for next-generation therapeutics. As scientific understanding evolves, this compound will undoubtedly play an increasingly important role in addressing unmet medical needs worldwide.